Cas no 108742-08-1 (1,2-Cyclopentanediol,3-(2-amino-6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1R,2R,3S,5S)-rel-)

• Product Name: 1,2-Cyclopentanediol,3-(2-amino-6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1R,2R,3S,5S)-rel-
• CAS No: 108742-08-1
• MF: C₁₁H₁₄ClN₅O₃
• MW: 299.713560581207
• CID: 232784
• PubChem ID: 5272149
• Update Time: 2025-04-19

1,2-Cyclopentanediol,3-(2-amino-6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1R,2R,3S,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanediol,3-(2-amino-6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1R,2R,3S,5S)-rel-
• 1,2-Cyclopentanediol,3-(2-amino-6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1a,2b,3a,5a)- (9CI)
• 1,2-Cyclopentanediol,3-(2-amino-6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1a,2b,3a,5a)-(?à)-
• DTXSID50910862
• 1,2-cyclopentanediol, 3-(2-amino-6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-, (1S,2S,3R,5R)-
• 108742-08-1
• 3-(6-Chloro-2-imino-1,2-dihydro-9H-purin-9-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol
• (1S,2S,3R,5R)-3-(2-amino-6-chloro-purin-9-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol

• Inchi： 1S/C11H14ClN5O3/c12-9-6-10(16-11(13)15-9)17(3-14-6)5-1-4(2-18)7(19)8(5)20/h3-5,7-8,18-20H,1-2H2,(H2,13,15,16)/t4-,5-,7+,8+/m1/s1
• InChI Key： YPNCGBSKCXEJKT-KYNKHSRBSA-N
• SMILES： ClC1C2=C(N=C(N)N=1)N(C=N2)[C@H]1[C@@H]([C@H]([C@@H](CO)C1)O)O

Computed Properties

• Exact Mass: 299.079
• Monoisotopic Mass: 299.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2
• XLogP3: -0.3

Experimental Properties

• Density: 2.03
• Boiling Point: 647.8°Cat760mmHg
• Flash Point: 345.6°C
• Refractive Index: 1.887